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Compound of Interest

Compound Name: 2-Methoxy-5-methylthiophenol

CAS No.: 83485-33-0

Cat. No.: B2842379

Get Quote

An In-depth Technical Guide to the Chemical Structure and Analysis of 2-Methoxy-5-

methylbenzenethiol

Abstract
This technical guide provides a comprehensive analysis of 2-Methoxy-5-methylbenzenethiol

(C₈H₁₀OS), a substituted aromatic thiol of interest to researchers in synthetic chemistry and

drug development. While not as extensively documented as its structural analogues, a

thorough understanding of its chemical architecture is crucial for predicting its reactivity,

designing synthetic pathways, and developing analytical methods. This document synthesizes

data from related compounds, computational predictions, and established chemical principles

to offer a detailed examination of its physicochemical properties, spectroscopic signature,

plausible synthetic routes, and potential reactivity. All protocols and claims are grounded in

authoritative sources to ensure scientific integrity for our intended audience of researchers,

scientists, and drug development professionals.
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2-Methoxy-5-methylbenzenethiol, also known as 5-methyl-2-methoxythiophenol, is an

organosulfur compound featuring a benzene ring substituted with three functional groups: a

thiol (-SH), a methoxy (-OCH₃), and a methyl (-CH₃) group. Its structure is analogous to the

more common 5-methylguaiacol (isocreosol), with the hydroxyl group replaced by a thiol group.

This substitution significantly alters the molecule's chemical properties, particularly its acidity,

nucleophilicity, and odor profile.

The strategic placement of these functional groups—an electron-donating methoxy group ortho

to the thiol, and an electron-donating methyl group para to the thiol—creates a unique

electronic environment that dictates its chemical behavior. Understanding this structure is the

first step in harnessing its potential as a building block in organic synthesis.
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Caption: Predicted key fragmentation pathways for 2-Methoxy-5-methylbenzenethiol in Mass

Spectrometry.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the presence of specific functional groups.
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Wavenumber
(cm⁻¹)

Functional Group Vibration Type Expected Intensity

~3050-3100 Aromatic C-H Stretch Medium

~2850-3000 Aliphatic C-H
Stretch (in -CH₃, -

OCH₃)
Medium

~2550-2600 S-H (Thiol) Stretch Weak

~1500 & ~1600 C=C Aromatic Ring Stretch Medium-Strong

~1250 Aryl C-O Asymmetric Stretch Strong

~1030 Aryl C-O Symmetric Stretch Medium

Synthesis and Reactivity
Proposed Synthetic Pathway
A highly plausible and efficient method for synthesizing 2-Methoxy-5-methylbenzenethiol is via

a Newman-Kwart rearrangement. This established reaction sequence transforms a readily

available phenol into the desired thiol. The starting material, 2-Methoxy-5-methylphenol

(isocreosol), is commercially available.

2-Methoxy-5-methylphenol
(Starting Material)

Step 1: O-Arylation
Reagent: Dimethylthiocarbamoyl chloride

Base: DABCO or Pyridine

O-Aryl Thiocarbamate
(Intermediate)

Step 2: Thermal Rearrangement
(Newman-Kwart)

Heat (~200-250 °C)

S-Aryl Thiocarbamate
(Intermediate)

Step 3: Hydrolysis
Reagent: NaOH or KOH

Followed by acidic workup

2-Methoxy-5-methylbenzenethiol
(Final Product)

Click to download full resolution via product page

Caption: Proposed synthetic workflow via the Newman-Kwart Rearrangement.

Experimental Protocol: Newman-Kwart Synthesis
This protocol is a representative procedure based on established methodologies for this

reaction type. Researchers should conduct their own risk assessment and optimization.

Step 1: Formation of the O-Aryl Thiocarbamate.
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In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-Methoxy-5-

methylphenol (1.0 eq) in a suitable aprotic solvent (e.g., pyridine or toluene).

Add a base such as DABCO or pyridine (1.1 eq).

Slowly add dimethylthiocarbamoyl chloride (1.1 eq) to the solution, maintaining the

temperature below 30 °C.

Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC until the

starting phenol is consumed.

Upon completion, perform an aqueous workup to isolate the crude O-aryl thiocarbamate

intermediate.

Step 2: Thermal Rearrangement.

Place the purified O-aryl thiocarbamate in a flask suitable for high-temperature reactions.

Heat the compound under an inert atmosphere to approximately 220-250 °C. The

rearrangement is typically neat (without solvent).

Maintain this temperature for 2-4 hours. Monitor the reaction by TLC by taking small

aliquots and observing the formation of the more polar S-aryl product.

Causality: The high temperature provides the activation energy needed for the

intramolecular aromatic substitution, where the sulfur atom attacks the aromatic ring, and

the carbonyl group acts as the migrating group.

Step 3: Hydrolysis to the Thiol.

Cool the crude S-aryl thiocarbamate intermediate to room temperature.

Add a solution of aqueous sodium hydroxide or potassium hydroxide (e.g., 2 M in a

water/ethanol mixture).

Heat the mixture to reflux for 4-8 hours to hydrolyze the thiocarbamate.

Cool the reaction mixture and acidify carefully with dilute HCl until the pH is acidic.
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Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl

acetate).

Wash the combined organic layers, dry over anhydrous MgSO₄, filter, and concentrate

under reduced pressure to yield the crude 2-Methoxy-5-methylbenzenethiol.

The final product can be purified by vacuum distillation or column chromatography.

Predicted Reactivity
Thiol Group: The thiol is the most reactive site. It is nucleophilic and can participate in S-

alkylation and S-acylation reactions. It is also susceptible to oxidation, readily forming the

corresponding disulfide dimer in the presence of mild oxidizing agents (like air or I₂), or being

oxidized to sulfonic acid with stronger agents.

Aromatic Ring: The ring is activated towards electrophilic aromatic substitution due to the

electron-donating methoxy and methyl groups. Both are ortho-, para-directing. The positions

ortho to the methoxy group and ortho to the methyl group are the most likely sites for

substitution reactions like nitration, halogenation, or Friedel-Crafts reactions.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-Methoxy-5-methylbenzenethiol is not widely

available, the safety profile can be reliably inferred from its analogue, 2-Methoxybenzenethiol.

[1][2]Thiols, in general, should be handled with caution.

GHS Hazard Classification (Inferred):

Acute Oral Toxicity, Category 4 (Harmful if swallowed). [2] * Skin Corrosion/Irritation,

Category 2 (Causes skin irritation). [1] * Serious Eye Damage/Eye Irritation, Category 2

(Causes serious eye irritation). [1] * Specific target organ toxicity (single exposure),

Category 3 (May cause respiratory irritation). [1]

Handling Precautions:

Work in a well-ventilated fume hood at all times.
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Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves (nitrile or neoprene), safety goggles, and a lab coat. [3] * Avoid inhalation of vapors

and contact with skin and eyes. [4] * Due to its potent stench, it is advisable to handle this

compound in a designated area and to quench any residual material on glassware with

bleach or hydrogen peroxide before washing.

Storage:

Store in a tightly sealed container under an inert atmosphere (nitrogen or argon) to

prevent oxidation to the disulfide. [5] * Keep in a cool, dry, and dark place.

Potential Applications and Research Context
Substituted thiophenols are valuable intermediates in various fields, particularly in medicinal

chemistry and materials science.

Pharmaceutical Synthesis: Many sulfur-containing heterocyclic compounds exhibit biological

activity. For instance, the related 2-mercaptobenzimidazole core is a crucial intermediate in

the synthesis of proton pump inhibitors like omeprazole. 2-Methoxy-5-methylbenzenethiol

could serve as a precursor for novel benzothiazoles or other sulfur-containing scaffolds with

potential therapeutic applications.

Flavor and Fragrance Industry: Simple thiophenols are known for their strong, often meaty or

roasted aromas and are used as flavoring agents in trace amounts. [5]The specific

substitution pattern of this molecule could yield a unique odor profile of interest.

Antioxidant Research: Phenolic and thiolic compounds are known for their antioxidant

properties. This molecule contains both a masked phenol (as a methoxy ether) and a thiol,

making it a candidate for studies on radical scavenging and antioxidant activity.

References
PubChem: 2-Methoxy-5-methylphenol. National Center for Biotechnology Information.

Available at: [Link]

PubChem: 2-Methoxy-5-methylbenzaldehyde. National Center for Biotechnology

Information. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://datasheets.scbt.com/sds/aghs/en/sc-225483.pdf
https://www.carlroth.com/medias/SDB-7308-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTI5MTN8YXBwbGljYXRpb24vcGRmfGFHVmlMMmd4Tnk4NU1UYzVPVGMzT1RReE1ESXlMMU5FUWw4M016QTRYMGRDWDBWT0xuQmtaZ3xiMjU0ZjY3M2E5YzM2ZDhhODljNDJmNmIxY2E5NTM0MmY1MGYyYzg1OWUzNjA3OTlmZWUwNjFlZTI3YjZkMGVi
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5162031.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5162031.htm
https://pubchem.ncbi.nlm.nih.gov/compound/14519
https://pubchem.ncbi.nlm.nih.gov/compound/591398
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2842379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Studies in the synthesis of 2-mercapto-5- methoxybenzimidazole. (2004). Indian Journal of

Pharmaceutical Sciences. Available at: [Link]

Carl ROTH: Safety Data Sheet: 2-Methoxyphenol. (2021). Available at: [Link]

NIST WebBook: 2-Methoxy-5-methylphenol. National Institute of Standards and Technology.

Available at: [Link]

Hertkorn, N., et al. (2013). High-field NMR spectroscopy and FTICR mass spectrometry:

powerful discovery tools for the molecular level characterization of marine dissolved organic

matter.Biogeosciences. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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